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An In-depth Technical Guide to the Safe Handling and Storage of Strontium-85 in the

Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core principles and practices for the safe

handling and storage of Strontium-85 (Sr-85) in a laboratory environment. Adherence to these

guidelines is critical for minimizing radiation exposure and ensuring a safe working environment

for all personnel.

Radiological Properties of Strontium-85
Strontium-85 is a radioisotope of strontium that finds application in medical imaging and

biomedical research, particularly in studies of bone formation and metabolism.[1]

Understanding its radiological characteristics is fundamental to implementing appropriate safety

protocols.

Table 1: Radiological Data for Strontium-85
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Property Value

Half-Life 64.849 days[2][3]

Decay Mode
Electron Capture (EC) to Rubidium-85 (100%)

[1][3]

Primary Emissions Gamma (γ) and X-rays

Gamma Energy 514.01 keV (98.4% intensity)[4]

Specific Activity > 370 MBq/mg (> 10 mCi/mg)[2]

Chemical Form
Typically Strontium (Sr²⁺) chloride in 0.1 N

HCl[2]

General Laboratory Safety and Handling Protocols
A proactive approach to radiation safety, centered on the principle of ALARA (As Low As

Reasonably Achievable), is paramount when working with Sr-85.[5] This involves minimizing

exposure time, maximizing distance from the source, and using appropriate shielding.

Personal Protective Equipment (PPE)
The minimum required PPE when handling unsealed sources of Sr-85 includes disposable

gloves, a lab coat, and safety glasses.[5] All PPE should be donned before work and removed

and discarded as potentially contaminated before leaving the work area.[5]

Table 2: Recommended Personal Protective Equipment for Handling Strontium-85
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PPE Item Specification Purpose

Gloves

Disposable, appropriate for

chemical and radiological

hazards. Butyl rubber is a

recommended material.[6]

To prevent skin contamination.

[5]

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.[7]

Eye Protection

Safety glasses or chemical

splash goggles with side

shields.[6][8]

To prevent eye irritation from

splashes or particles.[7]

Dosimetry
Personnel dosimeters as

required by institutional policy.

To monitor occupational

radiation dose.

Shielding
Due to the gamma emission of Sr-85, shielding is a critical component of dose reduction.

Lead Shielding: It is recommended to store and handle Sr-85 behind 0.7 cm of lead.[5]

Container Shielding: Waste containers and sources should be shielded to maintain the dose

rate in accessible areas as low as reasonably achievable.[5][9]

Contamination Control
Proactive measures to prevent the spread of contamination are essential.

Work Area Preparation: Cover all lab benches where Sr-85 is handled with plastic-backed

absorbent paper, which should be changed as needed.[5]

Containment: Handle radioactive solutions in trays large enough to contain the material in

the event of a spill.[5]

Monitoring: A calibrated and operational survey meter must be present and turned on in the

work area whenever Sr-85 is handled to immediately detect contamination.[5] Regular lab

surveys (monthly and after experiments) should be performed and documented.[5]
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Hygiene: Never eat, drink, smoke, handle contact lenses, or apply cosmetics in the

laboratory.[5][7][9] Wash hands thoroughly after handling radioactive materials.[7][9]

Experimental Workflow for Handling Strontium-85
The following diagram outlines a typical workflow for a laboratory experiment involving Sr-85,

incorporating key safety checkpoints.
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Preparation Phase

Handling Phase

Post-Experiment Phase

Review Protocol & ALARA Principles

Don Appropriate PPE

Prepare Shielded Work Area with Absorbent Paper

Verify Survey Meter is Operational

Retrieve Sr-85 from Shielded Storage

Perform Experimental Manipulations Behind Shielding

Use Remote Handling Tools

Monitor for Contamination During Experiment

Segregate and Shield Radioactive Waste

Return Sr-85 Stock to Storage

Survey Work Area, Equipment, and Personnel

Decontaminate if Necessary

Remove and Dispose of PPE in Designated Waste

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General experimental workflow for handling Strontium-85.
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Storage and Waste Management
Proper storage and disposal of Sr-85 are regulated and crucial for safety and compliance.

Storage
Secure Location: Store Sr-85 in a designated, secure, and shielded location to prevent

unauthorized access and to minimize radiation exposure to personnel in adjacent areas.[9]

[10]

Labeling: All containers of Sr-85 must be clearly labeled with the radionuclide, activity, and

date. Quantities of 100 µCi or greater require labeling.

Inventory: Maintain an accurate inventory of all radioactive material, including records of

receipt, use, transfer, and disposal.[5]

Waste Disposal
Radioactive waste containing Sr-85 is classified as low-level waste (LLW) and requires special

handling and disposal procedures.[11]

Segregation: Segregate Sr-85 waste from other radioactive and non-radioactive waste

streams.[12] Use separate, clearly labeled containers for solid and liquid waste.

Shielding: Waste containers must be appropriately shielded.[5]

Liquid Waste: Disposal of liquid waste to the sanitary sewer is highly regulated by the NRC

(10 CFR 20.2003) and is based on maximum permissible concentrations.[13] All liquid waste

must be readily soluble in water.[13]

Solid Waste: Place solid waste, such as contaminated PPE and absorbent paper, into

designated, lined, and shielded containers.[12] Do not place liquids in solid waste containers.

[12]

Mixed Waste: Avoid generating mixed waste (combinations of radioactive, chemical, and/or

biological waste) whenever possible, as disposal is complex and costly.[5]

The following diagram illustrates the decision-making process for Sr-85 waste disposal.
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Radioactive Waste Generated

Is the waste liquid?

Is the waste solid?

No

Place in designated,
shielded liquid waste container

Yes

Is the waste sharps?

No

Place in designated,
shielded solid waste container

Yes

Place in designated,
shielded sharps container

Yes

Contact Environmental
Health & Safety for pickup

No (Contact EHS)
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Caption: Decision pathway for segregating Strontium-85 laboratory waste.

Emergency Procedures: Spill Response
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Prompt and correct response to a spill is critical to prevent the spread of contamination and

minimize exposure.

Minor Spills
A minor spill is typically defined as a small volume of low activity that can be managed by

laboratory personnel.

Stop the Spill: Cover the spill with absorbent paper.[14]

Warn Others: Alert personnel in the immediate area.[14][15]

Isolate the Area: Secure the area to prevent entry.[14]

Monitor: Check hands, clothing, and shoes for contamination.[14]

Clean Up: Wearing appropriate PPE, clean the spill from the outer edge toward the center.

Place all contaminated materials in a designated radioactive waste container.[14]

Survey: After cleanup, survey the area to ensure it is free of contamination.[14]

Report: Report the spill to the Radiation Safety Officer (RSO).[16]

Major Spills
A major spill involves a larger volume or higher activity, or results in personnel contamination.

In such cases, the primary responsibility is to alert others and get help.

Evacuate: Evacuate all non-essential personnel from the area.[6]

Alert: Notify the RSO and other laboratory personnel immediately.[15][17]

Isolate: Secure the area and prevent re-entry.[14]

Personnel Decontamination: If skin or clothing is contaminated, remove contaminated

clothing and wash the affected skin with soap and water.[6]

Await Assistance: Do not attempt to clean up a major spill without assistance and direction

from the RSO.[16]
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The following decision tree outlines the appropriate response to a radioactive spill.

Radioactive Spill Occurs

Assess Spill Severity
(Volume, Activity, Location)

Minor Spill

Low Volume/Activity
Contained in Work Area

Major Spill

High Volume/Activity
Personnel Contamination

Outside Work Area

Follow SWIMS Protocol:
Stop, Warn, Isolate,

Monitor, Survey/Cleanup

Evacuate Area

Report Incident to RSO

Alert RSO Immediately

Isolate & Secure Area

Decontaminate Personnel
(if necessary)

Await RSO Instructions
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Caption: Emergency response decision tree for a Strontium-85 spill.

Regulatory Compliance
All work with radioactive materials, including Sr-85, is regulated by national and local

authorities. In the United States, the Nuclear Regulatory Commission (NRC) and OSHA provide

the primary regulatory framework.[6][18] It is the responsibility of the Principal Investigator and

all laboratory personnel to be aware of and comply with all applicable regulations, including

those pertaining to:

Occupational dose limits (10 CFR 20).[6]

Labeling of radioactive materials (10 CFR 20, Appendix C).

Waste disposal (10 CFR 20.2003).[13]

Bioassay requirements, which may be necessary for individuals using more than 30 mCi of

Sr-85 in a month.[19]

This guide provides a foundational framework for the safe use of Strontium-85. Always consult

your institution's Radiation Safety Manual and Radiation Safety Officer for specific procedures

and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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